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Introduction

S55746 hydrochloride, also known as BCL201, is a potent and selective inhibitor of the B-cell

lymphoma 2 (BCL-2) protein.[1][2][3] BCL-2 is a key regulator of the intrinsic apoptotic pathway,

and its overexpression is a hallmark of various hematological malignancies, contributing to

tumor cell survival and resistance to therapy.[3][4] S55746 hydrochloride exhibits high affinity

for BCL-2 (Ki = 1.3 nM), with significantly lower affinity for other BCL-2 family members like

BCL-XL and MCL-1, making it a valuable tool for studying the specific role of BCL-2 in

apoptosis and for preclinical cancer research.[1][3] This document provides detailed protocols

for the preparation, storage, and handling of S55746 hydrochloride stock solutions for in vitro

and in vivo research applications.

Mechanism of Action

S55746 hydrochloride functions as a BH3-mimetic, occupying the hydrophobic groove of the

BCL-2 protein.[1][3] This prevents the binding of pro-apoptotic proteins such as BIM, BAX, and

BAK, which are then free to induce mitochondrial outer membrane permeabilization, leading to
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the release of cytochrome c and subsequent caspase activation, ultimately resulting in

apoptosis.[3][4]

Quantitative Data Summary
For ease of reference, the key quantitative data for S55746 and S55746 hydrochloride are

summarized in the table below.

Property S55746 S55746 hydrochloride

Molecular Formula C43H42N4O6 C43H43ClN4O6

Molecular Weight 710.82 g/mol [1] 747.28 g/mol [5]

CAS Number 1448584-12-0[1] 1448525-91-4[5]

Appearance Powder Powder

Solubility (DMSO) 75 mg/mL (105.51 mM)[6] 100 mg/mL (140.68 mM)[1]

Solubility (Water) Insoluble[1] Insoluble

Solubility (Ethanol) Insoluble[1] Insoluble

Storage (Powder) -20°C for 3 years[1] -20°C for 2 years[5]

Storage (Stock in DMSO)
-80°C for 1 year, -20°C for 1

month[1]

-80°C for 6 months, -20°C for 1

month[2]

Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of S55746
hydrochloride in dimethyl sulfoxide (DMSO), suitable for most cell-based assays.

Materials:

S55746 hydrochloride powder

Anhydrous or high-purity DMSO (use a fresh, unopened bottle to minimize moisture)[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5929447/
https://www.medchemexpress.com/literature/s55746-a-bcl-2-selective-inhibitor-with-anti-tumor-activity.html
https://www.benchchem.com/product/b10800700/docs?utm_src=pdf-body#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.dcchemicals.com/product_show-S55746_hydrochloride_(Synonyms:_BLC201_(hydrochloride)).html?datasheet=datasheet
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.dcchemicals.com/product_show-S55746_hydrochloride_(Synonyms:_BLC201_(hydrochloride)).html?datasheet=datasheet
https://www.medchemexpress.com/S55746.html
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.dcchemicals.com/product_show-S55746_hydrochloride_(Synonyms:_BLC201_(hydrochloride)).html?datasheet=datasheet
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.medchemexpress.com/S55746_hydrochloride.html
https://www.benchchem.com/product/b10800700/docs?utm_src=pdf-body#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.benchchem.com/product/b10800700/docs?utm_src=pdf-body#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.benchchem.com/product/b10800700/docs?utm_src=pdf-body#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Sterile, precision pipettes and tips

Vortex mixer

Ultrasonic water bath (optional, for aiding dissolution)[7]

Procedure:

Equilibrate: Allow the vial of S55746 hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of S55746 hydrochloride powder in a

sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 7.47 mg of S55746 hydrochloride (MW: 747.28 g/mol ).

Solvent Addition: Add the calculated volume of high-purity DMSO to the powder. For the

example above, add 1 mL of DMSO.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, sonication in a water bath for 5-10

minutes can be used to aid dissolution.[7] Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene

tubes.[1][6]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[2] When ready to use, thaw an aliquot at room

temperature and dilute it further in the appropriate cell culture medium.

Important Considerations for In Vitro Experiments:
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The final concentration of DMSO in cell culture should be kept low, typically below 0.5%, as

higher concentrations can be toxic to cells.[8][9]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.[8]

When diluting the DMSO stock solution into an aqueous medium, add the stock solution to

the medium slowly while mixing to prevent precipitation.

2. Preparation of Formulations for In Vivo Oral Administration

S55746 is orally bioavailable and has been used in xenograft models.[1][3] The following are

example protocols for preparing formulations suitable for oral gavage in animal studies. The

choice of formulation may depend on the specific experimental requirements.

Protocol 2A: Suspension in 10% DMSO / 90% Corn Oil

Materials:

S55746 hydrochloride powder

High-purity DMSO

Corn oil

Sterile tubes for mixing

Vortex mixer and/or homogenizer

Procedure:

Prepare a concentrated stock solution of S55746 hydrochloride in DMSO (e.g., 50 mg/mL).

In a separate tube, measure the required volume of corn oil (90% of the final volume).

Slowly add the DMSO stock solution to the corn oil while vortexing to achieve the final

desired concentration. For example, to prepare 1 mL of a 5 mg/mL solution, add 100 µL of a

50 mg/mL DMSO stock to 900 µL of corn oil.[2]
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Ensure the mixture is homogenous. This formulation will likely be a clear solution.[2]

Protocol 2B: Suspension with SBE-β-CD in Saline

Materials:

S55746 hydrochloride powder

High-purity DMSO

SBE-β-CD (Sulfobutyl ether beta-cyclodextrin)

Sterile saline (0.9% NaCl)

Sterile tubes for mixing

Vortex mixer and/or sonicator

Procedure:

Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

Prepare a concentrated stock solution of S55746 hydrochloride in DMSO (e.g., 50 mg/mL).

To prepare the final formulation, add 10% volume of the DMSO stock solution to 90% volume

of the 20% SBE-β-CD solution. For example, to make 1 mL of a 5 mg/mL solution, add 100

µL of the 50 mg/mL DMSO stock to 900 µL of the 20% SBE-β-CD solution.[2]

Mix thoroughly. This may result in a clear solution or a fine suspension.[2]
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Workflow for Preparing S55746 Hydrochloride Stock Solution
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S55746 Hydrochloride Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10800700?utm_src=pdf-custom-synthesis#bc-rfq
https://www.selleckchem.com/products/s55746-s055746-bcl201.html
https://www.medchemexpress.com/S55746_hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5929447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5929447/
https://www.medchemexpress.com/literature/s55746-a-bcl-2-selective-inhibitor-with-anti-tumor-activity.html
https://www.dcchemicals.com/product_show-S55746_hydrochloride_(Synonyms:_BLC201_(hydrochloride)).html?datasheet=datasheet
https://www.dcchemicals.com/product_show-S55746_hydrochloride_(Synonyms:_BLC201_(hydrochloride)).html?datasheet=datasheet
https://www.medchemexpress.com/S55746.html
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b10800700/docs#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.benchchem.com/product/b10800700/docs#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.benchchem.com/product/b10800700/docs#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.benchchem.com/product/b10800700/docs#preparing-s55746-hydrochloride-stock-solutions-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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